Cas no 1822563-16-5 (methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate)
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate Chemical and Physical Properties
Names and Identifiers
-
- AKOS037646862
- SCHEMBL20608551
- 1822563-16-5
- MFCD00233670
- AS-71258
- methyl 4-{[(tert-butoxy)carbonyl]amino}-4-carbamoylbutanoate
- methyl 4-[(tert-butoxycarbonyl)amino]-4-carbamoylbutanoate
- Methyl5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
- methyl 5-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate
- Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
- Methyl 5-amino-4-((t-butoxycarbonyl)amino)-5-oxopentanoate
- W18252
- methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
-
- MDL: MFCD00233670
- Inchi: 1S/C11H20N2O5/c1-11(2,3)18-10(16)13-7(9(12)15)5-6-8(14)17-4/h7H,5-6H2,1-4H3,(H2,12,15)(H,13,16)
- InChI Key: CGMQVXPBMLTDSL-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N)=O)CCC(=O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 260.13722174g/mol
- Monoisotopic Mass: 260.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 108Ų
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774147-250mg |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 250mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D774147-1g |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 1g |
$345 | 2024-06-06 | |
| eNovation Chemicals LLC | D774147-5g |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 5g |
$815 | 2023-09-02 | |
| eNovation Chemicals LLC | D774147-10g |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 10g |
$1545 | 2023-09-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963320-1g |
Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 1g |
¥2402.0 | 2023-03-31 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R154599-100mg |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 100mg |
¥467 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R154599-250mg |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 250mg |
¥891 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R154599-1g |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95% | 1g |
¥2139 | 2023-09-09 | |
| Chemenu | CM455916-100mg |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95%+ | 100mg |
$90 | 2023-03-26 | |
| Chemenu | CM455916-250mg |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate |
1822563-16-5 | 95%+ | 250mg |
$146 | 2023-03-26 |
methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
Comprehensive Overview of Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate (CAS No. 1822563-16-5)
Methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate (CAS No. 1822563-16-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique molecular structure combining a methyl ester, a tert-butoxycarbonyl (Boc) protecting group, and an amino acid derivative, making it invaluable for controlled chemical reactions. Its applications span drug discovery, bioconjugation, and the development of novel therapeutic agents, aligning with current trends in precision medicine and targeted therapies.
The growing interest in peptide-based therapeutics has heightened demand for intermediates like methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate. Researchers frequently search for "Boc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its relevance in modern synthetic chemistry. The compound’s stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility, addressing challenges in high-efficiency drug development.
From a structural perspective, the Boc group in this compound ensures selective deprotection during multi-step syntheses, a critical feature for constructing complex peptides. The methyl ester moiety offers solubility advantages, facilitating reactions in organic solvents. Such properties are frequently discussed in forums on "green chemistry" and "sustainable synthesis," as scientists seek eco-friendly alternatives without compromising yield.
Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing CAS No. 1822563-16-5, ensuring purity for sensitive applications. Recent publications highlight its role in creating anticancer peptide analogs and enzyme inhibitors, topics trending in academic and industrial research. FAQs such as "How to optimize Boc deprotection?" or "Best practices for ester hydrolysis in peptide synthesis" often reference this compound’s derivatives.
In summary, methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate represents a cornerstone in advanced organic synthesis. Its adaptability to cutting-edge research—from biologics to material science—positions it as a critical tool for innovators tackling global health challenges. As the scientific community prioritizes molecular precision, this compound’s significance will only expand.
1822563-16-5 (methyl 5-amino-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)